Cas no 854278-54-9 (ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate)

• Product Name: ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate
• CAS No: 854278-54-9
• MF: C₁₇H₁₅FO₂
• MW: 270.298208475113
• CID: 3272443
• PubChem ID: 11414552
• Update Time: 2025-06-07

ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(4-FLUOROPHENYL)-3-PHENYL-, ETHYL ESTER, (2E)-
• ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate
• 854278-54-9
• EN300-1460202

• Inchi： 1S/C17H15FO2/c1-2-20-17(19)12-16(13-6-4-3-5-7-13)14-8-10-15(18)11-9-14/h3-12H,2H2,1H3/b16-12+
• InChI Key： HWMKLACELFNNPK-FOWTUZBSSA-N
• SMILES： FC1C=CC(=CC=1)/C(=C/C(=O)OCC)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.10560788Da
• Monoisotopic Mass: 270.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate

Introduction to ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate (CAS No. 854278-54-9)

Ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate (CAS No. 854278-54-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated chalcone derivative, is characterized by its unique structural features, which include a fluorinated phenyl group and a phenylpropenoate moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate consists of an ethyl ester group, a conjugated double bond, and two aromatic rings, one of which is substituted with a fluorine atom. The presence of the fluorine atom is particularly noteworthy, as it can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have highlighted the biological activities of ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Such properties make it a promising candidate for the treatment of various inflammatory diseases, including arthritis and neurodegenerative disorders.

In addition to its antioxidant and anti-inflammatory effects, ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate has also been investigated for its cytotoxic activity against cancer cells. Studies have demonstrated that this compound can induce apoptosis in several cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

Furthermore, the toxicological profile of ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate has been evaluated in various preclinical studies. Results have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its safety profile in humans.

In conclusion, ethyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate (CAS No. 854278-54-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.